3-Chloro-4-phenacyloxybenzonitrile

• IUPAC Name: 3-chloro-4-phenacyloxybenzonitrile
• InChI: InChI=1S/C15H10ClNO2/c16-13-8-11(9-17)6-7-15(13)19-10-14(18)12-4-2-1-3-5-12/h1-8H,10H2
• InChI Key: JOJHZFDUBLXOFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)COC2=C(C=C(C=C2)C#N)Cl
• Molecular Formula: C15H10ClNO2
• Molecular Weight: 271.70 g/mol

Description

3-Chloro-4-phenacyloxybenzonitrile (CPBN) is a chemical compound that has been widely used in scientific research due to its unique properties. CPBN is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. It is a useful reagent in the synthesis of various organic compounds and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

3-Chloro-4-phenacyloxybenzonitrile has been shown to bind to GPCRs and act as a competitive antagonist. It binds to the orthosteric site of the receptor and prevents the binding of other ligands. 3-Chloro-4-phenacyloxybenzonitrile has also been shown to inhibit the activity of cytochrome P450 enzymes by binding to the heme group of the enzyme and preventing substrate binding.
Biochemical and Physiological Effects:
3-Chloro-4-phenacyloxybenzonitrile has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. 3-Chloro-4-phenacyloxybenzonitrile has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines such as TNF-α and IL-6. Additionally, 3-Chloro-4-phenacyloxybenzonitrile has been shown to have analgesic effects by modulating the activity of opioid receptors.

Advantages and Limitations for Lab Experiments

3-Chloro-4-phenacyloxybenzonitrile has several advantages as a reagent in lab experiments. It is a relatively simple compound to synthesize and is readily available. 3-Chloro-4-phenacyloxybenzonitrile is also stable under a wide range of conditions, making it a useful reagent for various applications. However, 3-Chloro-4-phenacyloxybenzonitrile has some limitations as well. It is not water-soluble, which limits its use in aqueous environments. Additionally, 3-Chloro-4-phenacyloxybenzonitrile has been shown to have some toxicity in certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 3-Chloro-4-phenacyloxybenzonitrile. One potential area of research is the development of new synthetic methods for 3-Chloro-4-phenacyloxybenzonitrile and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of 3-Chloro-4-phenacyloxybenzonitrile and its effects on various biological systems. 3-Chloro-4-phenacyloxybenzonitrile may also have potential therapeutic applications, and further research is needed to explore these possibilities. Finally, 3-Chloro-4-phenacyloxybenzonitrile may have applications in the development of new fluorescent probes and other imaging agents for use in biological research.

Synthesis Methods

3-Chloro-4-phenacyloxybenzonitrile can be synthesized through the reaction of 3-chlorobenzonitrile with phenacyl bromide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as acetonitrile and is carried out under reflux conditions. The resulting product is then purified through recrystallization to obtain pure 3-Chloro-4-phenacyloxybenzonitrile.

Scientific Research Applications

3-Chloro-4-phenacyloxybenzonitrile has been used in various scientific research studies due to its unique properties. It has been used as a fluorescent probe to study the binding of ligands to G protein-coupled receptors (GPCRs). 3-Chloro-4-phenacyloxybenzonitrile has also been used as a substrate for enzymes such as cytochrome P450 and has been shown to inhibit the activity of these enzymes. Additionally, 3-Chloro-4-phenacyloxybenzonitrile has been used as a reagent in the synthesis of various organic compounds.